Cas no 2411641-56-8 ([1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro-
• CAS No: 2411641-56-8
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD32067311
• CID: 4782075
• Update Time: 2025-11-01

[1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro-

• MDL： MFCD32067311
• Inchi： 1S/C7H6N4O2/c1-5-6(11(12)13)2-3-10-7(5)8-4-9-10/h2-4H,1H3
• InChI Key： BNKLZPXKCCACHK-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=CC([N+]([O-])=O)=C2C

Additional information on [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro-

Professional Introduction to [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- (CAS No. 2411641-56-8)

[1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- (CAS No. 2411641-56-8) is a highly intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a nitro group at the 7-position and a methyl group at the 8-position further enhances its chemical complexity and pharmacological interest.

The synthesis and characterization of [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- represent a testament to the advancements in organic synthesis techniques. The compound's structure combines the nitrogen-rich environment of the triazole ring system with the electron-withdrawing properties of the nitro group, creating a molecule with unique electronic and steric characteristics. These features make it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, triazolopyridines have emerged as a promising class of molecules due to their ability to interact with various biological targets. The nitro-substituted derivatives of triazolopyridines are particularly noteworthy, as they often exhibit enhanced bioactivity compared to their unsubstituted counterparts. This is attributed to the ability of the nitro group to modulate electronic properties and influence molecular interactions.

One of the most compelling aspects of [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- is its potential role in addressing unmet medical needs. Current research suggests that this compound may possess inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases. The methyl group at the 8-position is particularly interesting, as it can influence the compound's metabolic stability and bioavailability. By carefully modulating this structural feature, researchers aim to optimize pharmacokinetic profiles and enhance therapeutic efficacy.

The pharmacological profile of [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- has been extensively studied in vitro using various cell-based assays. These studies have revealed promising results regarding its ability to inhibit key targets associated with chronic diseases such as cancer and neurodegenerative disorders. The nitro group at the 7-position appears to play a crucial role in mediating these effects by facilitating binding interactions with specific protein targets. This has opened up new avenues for exploring its potential as an anti-cancer agent or a neuroprotective compound.

In addition to its pharmacological significance, [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- also represents an important scaffold for chemical biology studies. Researchers are leveraging this compound to understand the structural and functional relationships between heterocyclic molecules and biological systems. By employing advanced spectroscopic techniques and computational methods, scientists are gaining deeper insights into how these molecules interact with cellular machinery at the molecular level.

The synthetic methodologies developed for [1,2,4]Triazolo[1,5-a]pyridine, 8-methyl-7-nitro- have also contributed to advancements in medicinal chemistry. The synthesis involves multi-step reactions that showcase the versatility of modern organic synthesis tools. These methods not only provide access to this specific compound but also serve as templates for synthesizing other related derivatives with tailored biological activities. This underscores the importance of developing robust synthetic strategies in drug discovery pipelines.

Looking ahead, the future prospects for [1,2,4]Triazolo[1,5-a]pyridine derivatives are vast and exciting. Continued research efforts are expected to uncover new therapeutic applications and refine our understanding of their mechanisms of action. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality. As our knowledge base expands and new technologies emerge，the potential for discovering novel drugs based on triazolopyridine scaffolds like [1，2，4]-triazolo[1，5-a]-pyridine，8-methyl-7-nitro-will undoubtedly grow.